Cas no 2169426-89-3 (4-bromo-1-(propan-2-yl)-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 4-bromo-1-(propan-2-yl)-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 2169426-89-3
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• CID: 5803864
• PubChem ID: 165506012
• Update Time: 2024-01-01

4-bromo-1-(propan-2-yl)-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(propan-2-yl)-1H-1,2,3-triazole-5-carbaldehyde
• 2169426-89-3
• EN300-1277871

• Inchi： 1S/C6H8BrN3O/c1-4(2)10-5(3-11)6(7)8-9-10/h3-4H,1-2H3
• InChI Key： QBHDAIWHXCOMDE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N(C(C)C)N=N1

Computed Properties

• Exact Mass: 216.98507g/mol
• Monoisotopic Mass: 216.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų